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Compound of Interest

Compound Name: Oseltamivir-d5

Cat. No.: B12394722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to Oseltamivir-d5. Oseltamivir-d5 is the deuterated
analog of Oseltamivir, a potent antiviral drug used for the treatment and prophylaxis of
influenza A and B viruses. The incorporation of deuterium isotopes makes it an invaluable tool
in pharmacokinetic and bioanalytical studies, primarily as an internal standard for mass
spectrometry-based quantification of Oseltamivir.

Chemical Structure and Identification

Oseltamivir-d5 is structurally identical to Oseltamivir, with the exception of five deuterium
atoms replacing five hydrogen atoms on the ethyl ester group. This isotopic labeling provides a
distinct mass signature for mass spectrometry without significantly altering the chemical
properties of the molecule.

Below is the chemical structure of Oseltamivir-d5 phosphate:
Caption: Chemical structure of Oseltamivir-d5 Phosphate.

Physicochemical and Pharmacokinetic Properties

The introduction of deuterium atoms has a negligible effect on the physicochemical properties
of the molecule, such as acidity, basicity, and solubility, but it provides a significant mass shift
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that is crucial for its use as an internal standard.

Table 1: Physicochemical Properties of Oseltamivir-d5 and Oseltamivir

o o Oseltamivir Oseltamivir-d5
Property Oseltamivir-d5  Oseltamivir
Phosphate Phosphate
1,1,2,2,2-
11,2,2,2- ethyl .
) ethyl pentadeuterioeth
pentadeuterioeth (3R,4R,5S)-4-
(3R,4R,5S)-4- ) yl BR,4R,5S)-4-
vl (BR,4R,5S)-4- ) acetamido-5- )
) acetamido-5- ) acetamido-5-
acetamido-5- _ amino-3-pentan- .
) amino-3-pentan- amino-3-pentan-
IUPAC Name amino-3-pentan- 3 3- 3
3- yloxycyclohexen
yloxycyclohexen yloxycyclohexen
yloxycyclohexen e-1-
e-1- e-1-
e-1- carboxylate;phos
carboxylate[2] . ] carboxylate;phos
carboxylate[1] phoric acid[3] ) )
phoric acid[1]
Molecular C16H26DsN20sP][
Ci16H23DsN204[4]  CieH28N204[2] C16H31N208P
Formula 5]
] 415.43 g/mol [5]
Molecular Weight  317.44 g/mol [4] 312.41 g/mol [6] 410.4 g/mol ]
Not explicitly
CAS Number 1093851-63-8[4] 196618-13-0[6] 204255-11-8[6] .
available
Melting Point Not available Not available 196-198°C Not available
Soluble in water .
Freely soluble in
(>500 mg/ml), _
water. Soluble in
methanol, DMSO ]
- ) DMSO (~10 Soluble in
Solubility Not available (2 mg/ml at 25°
mg/ml) and PBS DMSO.[9]
C), and ethanol
(pH 7.2) (~10
(<1 mg/ml at 25°
mg/ml).[8]
C)
) Crystalline White Crystalline )
Appearance Solid[10] i ) Solid[10]
solid[8] Solid
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Synthesis of Oseltamivir-d5

The synthesis of Oseltamivir-d5 follows the same synthetic route as Oseltamivir, with the key
difference being the use of deuterated ethanol (ethanol-d5) in the esterification step. The most
common industrial synthesis of Oseltamivir starts from shikimic acid.

A representative workflow for the synthesis of Oseltamivir, which can be adapted for
Oseltamivir-d5, is outlined below.
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General Synthesis Workflow for Oseltamivir

<
-«

Click to download full resolution via product page

Caption: A generalized synthetic workflow for Oseltamivir-d5.

Note: This is a simplified representation. The actual synthesis involves multiple steps and
purification processes.[11] For the synthesis of Oseltamivir-d5, deuterated ethanol
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(CHsCD20H) would be used in the initial esterification step to introduce the d5-ethyl group.

Experimental Protocols
General Analytical Methodologies

Oseltamivir-d5 is predominantly used as an internal standard in the quantification of
Oseltamivir in biological matrices. The most common analytical technique is Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Table 2: Representative LC-MS/MS Parameters for Oseltamivir Analysis using Oseltamivir-d5
as Internal Standard

Parameter Condition

Chromatographic Column C18 reverse-phase column

A gradient of acetonitrile and water with a
Mobile Phase modifier like formic acid or ammonium formate

is typically used.[12][13]

Flow Rate 0.2-0.8 mL/min

Injection Volume 5-20 uL

lonization Mode Positive Electrospray lonization (ESI+)[12]
MRM Transitions (Oseltamivir) Q1: m/z 313.1 -> Q3: m/z 166.2[14]

MRM Transitions (Oseltamivir-d5) Q1: m/z 318.1 ->Q3: m/z 171.2

Sample Preparation Protocol for Plasma Samples

e Spiking: To 200 pL of human plasma, add a known concentration of Oseltamivir-d5 solution
(internal standard).

o Protein Precipitation/Extraction: Perform protein precipitation with a solvent like acetonitrile
or solid-phase extraction (SPE) to remove proteins and other interfering substances.[12]

o Centrifugation: Centrifuge the samples to pellet the precipitated proteins.
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e Supernatant Transfer: Transfer the supernatant to a clean tube.

» Evaporation and Reconstitution: Evaporate the solvent under a stream of nitrogen and
reconstitute the residue in the mobile phase.

« Injection: Inject the reconstituted sample into the LC-MS/MS system.

Mechanism of Action: Neuraminidase Inhibition

Oseltamivir is a prodrug that is hydrolyzed in the liver to its active form, oseltamivir carboxylate.
Oseltamivir carboxylate is a potent and selective inhibitor of the neuraminidase enzyme of
influenza viruses A and B. Neuraminidase is crucial for the release of newly formed virus
particles from infected cells. By inhibiting neuraminidase, oseltamivir carboxylate prevents the
spread of the virus in the body.

The following diagram illustrates the mechanism of neuraminidase inhibition by oseltamivir
carboxylate.
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Mechanism of Neuraminidase Inhibition
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Caption: Oseltamivir's mechanism of action as a neuraminidase inhibitor.

Conclusion
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Oseltamivir-d5 is a critical analytical tool for the development and clinical evaluation of

Oseltamivir. Its stable isotopic labeling allows for precise and accurate quantification of the

parent drug in complex biological matrices. This technical guide provides essential information

for researchers and professionals working with Oseltamivir and its deuterated analog,

facilitating further research and development in the field of antiviral therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Oseltamivir-d5:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394722#0oseltamivir-d5-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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